Cas no 2349359-88-0 (2-Chloro-4-cyclopropylbenzohydrazide)

• Product Name: 2-Chloro-4-cyclopropylbenzohydrazide
• CAS No: 2349359-88-0
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5165024
• Update Time: 2025-05-26

2-Chloro-4-cyclopropylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyclopropylbenzohydrazide

• Inchi： 1S/C10H11ClN2O/c11-9-5-7(6-1-2-6)3-4-8(9)10(14)13-12/h3-6H,1-2,12H2,(H,13,14)
• InChI Key： URFYDASDTSHZLK-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=C(C2CC2)C=C1Cl

Additional information on 2-Chloro-4-cyclopropylbenzohydrazide

Comprehensive Overview of 2-Chloro-4-cyclopropylbenzohydrazide (CAS No. 2349359-88-0)

2-Chloro-4-cyclopropylbenzohydrazide (CAS No. 2349359-88-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This hydrazide derivative features a cyclopropyl substituent and a chloro group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block for heterocyclic synthesis, particularly in the development of novel bioactive molecules. The compound's molecular weight and logP value make it particularly interesting for drug discovery programs targeting CNS disorders and antimicrobial agents.

Recent studies highlight the growing demand for cyclopropyl-containing compounds in medicinal chemistry, with 2-Chloro-4-cyclopropylbenzohydrazide emerging as a valuable intermediate. Its CAS number 2349359-88-0 has appeared in several patent applications related to kinase inhibitors and antibacterial agents. The pharmaceutical industry shows particular interest in this compound's potential to modify drug solubility and metabolic stability, addressing common challenges in small molecule development. Analytical techniques such as HPLC purity analysis and NMR characterization confirm its structural integrity for research purposes.

The synthesis of 2-Chloro-4-cyclopropylbenzohydrazide typically involves multistep organic reactions starting from commercially available precursors. Current optimization efforts focus on improving atom economy and reducing reaction byproducts, aligning with green chemistry principles. Many researchers are investigating its structure-activity relationships (SAR) when incorporated into larger molecular frameworks. The compound's crystalline form and thermal stability data have become particularly relevant for formulation scientists working on solid dosage forms.

In the context of current research trends, 2349359-88-0 demonstrates potential in addressing antibiotic resistance - a global health priority. Its hydrazide moiety shows interesting interactions with bacterial enzymes, making it a candidate for novel antimicrobial scaffolds. Several published studies compare its biological activity profiles with similar benzohydrazide derivatives, providing valuable data for computational chemists working on molecular docking simulations. The compound's electrophilic properties also make it suitable for click chemistry applications in bioconjugation.

Quality control specifications for CAS No. 2349359-88-0 typically require ≥98% purity by HPLC analysis, with strict limits on heavy metal content and residual solvents. Storage recommendations emphasize protection from moisture and oxidation, usually under inert atmosphere at controlled temperatures. Analytical methods for this compound often employ reverse-phase chromatography with UV detection, while structural confirmation relies on advanced mass spectrometry techniques. These rigorous standards ensure reliability for both academic and industrial research applications.

Emerging applications of 2-Chloro-4-cyclopropylbenzohydrazide extend to materials science, where its aromatic-hydrazide structure contributes to the development of functional polymers. The compound's ability to form hydrogen-bonded networks makes it interesting for designing supramolecular architectures. Recent publications have explored its use in creating molecular sensors for environmental monitoring, particularly for detecting heavy metal ions in aqueous systems. These diverse applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

Safety assessments of 2349359-88-0 indicate standard laboratory precautions are sufficient for handling this material. While not classified as hazardous under current regulations, researchers should employ proper ventilation and personal protective equipment when working with the compound in powder form. The scientific community continues to investigate its ecotoxicological profile, particularly regarding biodegradation pathways and aquatic toxicity, as part of comprehensive environmental risk assessments for new chemical entities.

The commercial availability of 2-Chloro-4-cyclopropylbenzohydrazide has expanded significantly in recent years, with multiple chemical suppliers offering both milligram quantities for research and kilogram-scale batches for development programs. Pricing trends reflect growing demand, particularly from contract research organizations (CROs) working on fragment-based drug discovery. Custom derivatization services and isotope-labeled versions (such as deuterated analogs) are becoming increasingly available to support advanced research needs.

Future research directions for CAS 2349359-88-0 may explore its potential in covalent inhibitor design and proteolysis targeting chimeras (PROTACs). The compound's structural motifs appear promising for addressing challenging drug targets like protein-protein interactions. Additionally, its application in metal-organic frameworks (MOFs) represents an exciting frontier in materials chemistry. These developments position 2-Chloro-4-cyclopropylbenzohydrazide as a compound with significant interdisciplinary potential across multiple scientific domains.